Cas no 1166756-86-0 (Methyl 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoate)

• Product Name: Methyl 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoate
• CAS No: 1166756-86-0
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD12198880
• CID: 1056148
• PubChem ID: 53429642
• Update Time: 2025-08-03

Methyl 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoate
• 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)Benzoic acid methyl ester
• MFCD12198880
• A893540
• DTXSID101213346
• DB-014697
• SY005730
• CS-0441425
• AC3061
• AKOS015950574
• Methyl4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoate
• 1166756-86-0

• MDL： MFCD12198880
• Inchi： 1S/C13H12N2O3/c1-17-13(16)10-6-2-8(3-7-10)11-14-12(18-15-11)9-4-5-9/h2-3,6-7,9H,4-5H2,1H3
• InChI Key： OGWVZWUDZHFDFL-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(C2C=CC(C(=O)OC)=CC=2)=N1

Computed Properties

• Exact Mass: 244.08500
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• PSA: 65.22000
• LogP: 2.40060